Cas no 59932-16-0 (3-Pyridinecarboxamide, N-methyl-, 1-oxide)
59932-16-0 structure
Product Name:3-Pyridinecarboxamide, N-methyl-, 1-oxide
CAS No:59932-16-0
MF:C7H8N2O2
MW:152.150621414185
CID:336763
PubChem ID:12272697
Update Time:2025-04-19
3-Pyridinecarboxamide, N-methyl-, 1-oxide Chemical and Physical Properties
Names and Identifiers
-
- 3-Pyridinecarboxamide, N-methyl-, 1-oxide
- N-methyl-1-oxidopyridin-1-ium-3-carboxamide
- SCHEMBL12955179
- DTXSID70483503
- 59932-16-0
-
- Inchi: 1S/C7H8N2O2/c1-8-7(10)6-3-2-4-9(11)5-6/h2-5H,1H3,(H,8,10)
- InChI Key: JRINWRIRYMIVFH-UHFFFAOYSA-N
- SMILES: O=C(C1=CC=C[N+](=C1)[O-])NC
Computed Properties
- Exact Mass: 152.05864
- Monoisotopic Mass: 152.058577502g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 149
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.9
- Topological Polar Surface Area: 54.6Ų
Experimental Properties
- PSA: 56.04
3-Pyridinecarboxamide, N-methyl-, 1-oxide Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
59932-16-0 (3-Pyridinecarboxamide, N-methyl-, 1-oxide) Related Products
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